4-Chloro-6,7-difluoroquinazoline

• IUPAC Name: 4-chloro-6,7-difluoroquinazoline
• InChI: InChI=1S/C8H3ClF2N2/c9-8-4-1-5(10)6(11)2-7(4)12-3-13-8/h1-3H
• InChI Key: RFMNNDWGWANMMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1F)F)N=CN=C2Cl
• Molecular Formula: C8H3ClF2N2
• DSSTOX Substance ID: DTXSID60610664
• Molecular Weight: 200.57 g/mol
• CAS No.: 625080-60-6

Description

4-Chloro-6,7-difluoroquinazoline is a useful research compound. Its molecular formula is C8H3ClF2N2 and its molecular weight is 200.57 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anticancer Research

4-Chloro-6,7-difluoroquinazoline and its derivatives have been extensively studied for their potential as anticancer agents. One derivative, N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine, has demonstrated significant efficacy as an apoptosis inducer and anticancer agent. This compound has shown promise in various cancer models, including breast cancer, due to its potent apoptosis-inducing activity and excellent blood-brain barrier penetration (Sirisoma et al., 2009).

Pharmaceutical Process Development

The derivatives of this compound have applications in the pharmaceutical industry, especially in the process development of key intermediates for antihypertensive drugs. A study conducted on 4-amino-2-chloro-6,7-dimethoxyquinazoline used it as a fingerprint to monitor synthetic reactions during the manufacture of antihypertensive drugs like doxazosin mesylate and prazosin (Rao et al., 2006).

DNA Binding and Cytotoxic Activities

Several studies have focused on the synthesis of new N-alkylanilinoquinazoline derivatives from 4-chloro-6,7-dimethoxyquinazoline. These compounds have been evaluated for their cytotoxic activities and potential as DNA intercalating agents, showing significant interactions with DNA and implications for therapeutic applications (Garofalo et al., 2010).

Synthesis routes and methods

Procedure details

To POCl3 (15 mL) was added 6,7-difluoro-4-hydroxyquinazoline (910 mg, 5 mmol) followed by triethylamine (700 uL, 5 mmol). The solution was then heated at 100° C. for 4 hours and concentrated in vacuo. The resulting sludge was triturated with EtOAc (2×100 mL), and the combined decanted org layers were flushed through a plug of silica gel to give 4-chloro-6,7-difluoroquinazoline (870 mg, 4.35 mmol, 87%). LC-MS (ESI) m/z 201 (M+H)+.